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A Comparative Analysis of Magnesium Acetate
and Magnesium Citrate Bioavailability
For researchers, scientists, and drug development professionals, understanding the

bioavailability of different magnesium salts is paramount for effective formulation and

therapeutic application. This guide provides a side-by-side comparison of magnesium acetate
and magnesium citrate, focusing on their bioavailability as supported by experimental data.

While direct head-to-head comparative studies are not readily available in the public domain,

this analysis synthesizes findings from separate key studies to offer valuable insights.

Quantitative Bioavailability Data
Organic forms of magnesium, such as citrate and acetate, are generally recognized for their

superior bioavailability compared to inorganic forms like magnesium oxide. The following tables

summarize quantitative data from studies on magnesium acetate and magnesium citrate,

providing a basis for their comparison.

Table 1: Bioavailability of Magnesium Acetate
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Dose (mEq of Mg) Fractional Absorption (%)

0 65%

10 45%

20 28%

40 17%

80 11%

To cite this document: BenchChem. [side-by-side comparison of magnesium acetate and
magnesium citrate bioavailability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085918#side-by-side-comparison-of-magnesium-
acetate-and-magnesium-citrate-bioavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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